Cas no 6104-57-0 (3-[(4-{[4-(diethylamino)phenyl][4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene]methyl}phenyl)(methyl)amino]benzenesulfonate)

• Product name: 3-[(4-{[4-(diethylamino)phenyl][4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene]methyl}phenyl)(methyl)amino]benzenesulfonate
• CAS No: 6104-57-0
• MF: C₃₄H₃₉N₃O₃S
• MW: 569.756767511368
• CID: 1624753
• PubChem ID: 165405

3-[(4-{[4-(diethylamino)phenyl][4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene]methyl}phenyl)(methyl)amino]benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-[(4-{[4-(diethylamino)phenyl][4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene]methyl}phenyl)(methyl)amino]benzenesulfonate
• 3-[4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-N-methylanilino]benzenesulfonate
• Alkali Violet O
• DTXSID90209924
• 6104-57-0
• (4-(p-(Diethylamino)-alpha-(p-(N-methyl-m-sulfoanilino)phenyl)benzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium hydroxide, inner salt
• Ammonium, (4-(p-(diethylamino)-alpha-(p-(N-methyl-m-sulfoanilino)phenyl)benzylidene)-2,5-cyclohexadien-1-ylidene)diethyl-, hydroxide, inner salt

• Inchi： InChI=1S/C34H39N3O3S/c1-6-36(7-2)30-21-15-27(16-22-30)34(28-17-23-31(24-18-28)37(8-3)9-4)26-13-19-29(20-14-26)35(5)32-11-10-12-33(25-32)41(38,39)40/h10-25H,6-9H2,1-5H3
• InChI Key： WEKAASJNMCOXBE-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC=C(C=C3)N(C)C4=CC(=CC=C4)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 569.27147
• Monoisotopic Mass: 569.27121329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 66.69